molecular formula C7H8N4O B8463678 2-Amino-3-cyano-5-methoxymethylpyrazine CAS No. 40127-92-2

2-Amino-3-cyano-5-methoxymethylpyrazine

Cat. No.: B8463678
CAS No.: 40127-92-2
M. Wt: 164.16 g/mol
InChI Key: PZGWUZUJYKDJGA-UHFFFAOYSA-N
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Description

2-Amino-3-cyano-5-methoxymethylpyrazine is a useful research compound. Its molecular formula is C7H8N4O and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

40127-92-2

Molecular Formula

C7H8N4O

Molecular Weight

164.16 g/mol

IUPAC Name

3-amino-6-(methoxymethyl)pyrazine-2-carbonitrile

InChI

InChI=1S/C7H8N4O/c1-12-4-5-3-10-7(9)6(2-8)11-5/h3H,4H2,1H3,(H2,9,10)

InChI Key

PZGWUZUJYKDJGA-UHFFFAOYSA-N

Canonical SMILES

COCC1=CN=C(C(=N1)C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-3-cyano-5-chloromethyl pyrazine (0.95 g) was reacted with a large excess of dry methanol, under nitrogen, at reflux, for about 18 hours. The resulting reaction mixture was filtered and the filtrate was taken to dryness by evaporation. A yellow residue was collected and extracted twice with boiling methylene chloride. These extracts were filtered and the solvent evaporated to give 2-amino-3-cyano-5-methoxymethylpyrazine which was then treated with an excess of guanidine in methanol according to the method of Taylor (J. Org. Chem., 2817, 38, (1973)). Most of the product of this reaction precipitated and was collected by filtration. The filtrate was mixed with silica gel, stripped of solvent by evaporation, and the residue was placed on a silica gel column. This column was eluted with methanol (5%) in ethylacetate to yield a second crop of product which was added to that previously collected. The combined crops were recrystallized from methanol to yield 2,4-diamino-6-methoxymethyl pteridine (mp 248°-251°).
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